Cas no 2231676-02-9 (6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile)

• Product Name: 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile
• CAS No: 2231676-02-9
• MF: C₈H₄FN₃
• MW: 161.135864257813
• CID: 5272135
• Update Time: 2026-03-09

6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile

• Inchi： 1S/C8H4FN3/c9-8-1-7-6(4-12-8)5(2-10)3-11-7/h1,3-4,11H
• InChI Key： ZUNWXNOYJNZUHY-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC2NC=C(C#N)C1=2

Additional information on 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile

6-Fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile (CAS No. 2231676-02-9): A Versatile Heterocyclic Compound for Drug Discovery and Beyond

6-Fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile (CAS No. 2231676-02-9) is a fluorinated heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This nitrogen-containing bicyclic structure combines the unique properties of both pyrrole and pyridine rings, making it an attractive scaffold for drug development. The presence of both fluoro and cyano substituents enhances its potential as a building block for bioactive molecules.

The growing interest in 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile derivatives stems from their remarkable biological activities and structural diversity. Researchers are particularly focused on exploring its applications in kinase inhibition, with potential implications for cancer therapy and inflammatory diseases. The compound's electron-deficient pyridine core and electron-rich pyrrole moiety create interesting electronic properties that are valuable in medicinal chemistry.

Recent studies highlight the importance of fluorinated heterocycles like 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile in addressing modern therapeutic challenges. The strategic incorporation of fluorine atoms, a trending approach in drug design, improves metabolic stability and membrane permeability. This aligns with current pharmaceutical industry priorities for developing next-generation small molecule drugs with enhanced pharmacokinetic profiles.

From a synthetic chemistry perspective, 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile offers multiple sites for structural modification. The cyano group at position 3 serves as a versatile handle for further derivatization through nucleophilic addition or reduction reactions. These synthetic possibilities make it valuable for creating diverse chemical libraries in drug discovery programs.

The compound's potential extends beyond pharmaceuticals into materials science. Its rigid bicyclic structure and conjugated π-system suggest applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics. This dual applicability in both life sciences and materials science makes 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile a particularly interesting target for interdisciplinary research.

Analytical characterization of 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural features, which are crucial for its application in sensitive research areas. The availability of high-quality analytical data for this compound facilitates its adoption in various research programs.

In the context of current AI-driven drug discovery trends, 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile represents an ideal scaffold for computational screening and molecular docking studies. Its moderate size and well-defined pharmacophoric features make it suitable for virtual screening against various biological targets. This aligns with the growing demand for computationally friendly molecular fragments in modern drug discovery pipelines.

The commercial availability of 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile has increased significantly in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with detailed specifications regarding purity, solubility, and storage conditions. Proper handling requires standard laboratory safety protocols, though it doesn't fall under any hazardous material classifications.

Future research directions for 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile may include exploration of its metal coordination chemistry and potential applications in catalysis. The compound's nitrogen-rich structure could form interesting complexes with transition metals, opening new possibilities in homogeneous catalysis. Such developments would further expand the utility of this versatile heterocyclic system.

Patent literature reveals growing interest in 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile derivatives, particularly in the areas of kinase inhibitors and central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier, enhanced by the fluorine substitution, makes it particularly valuable for neuropharmaceutical applications. This positions it well within current market trends favoring CNS-targeted therapeutics.

From a regulatory perspective, 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile presents no significant concerns, which facilitates its use in various research applications. Its status as a research chemical means it's primarily used in controlled laboratory settings by qualified professionals. The compound's stability under standard storage conditions contributes to its practicality as a research tool.

Environmental considerations for 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile are typical of laboratory chemicals, with recommended procedures for waste disposal following local regulations. While not classified as environmentally hazardous, proper handling minimizes any potential impact. This aspect is increasingly important in light of growing green chemistry initiatives in the chemical industry.

The synthesis of 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile typically involves multi-step procedures starting from commercially available pyridine derivatives. Recent methodological advances have improved yields and reduced the environmental footprint of these synthetic routes. These developments align with the pharmaceutical industry's push toward more sustainable synthetic methodologies.

In conclusion, 6-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile (CAS No. 2231676-02-9) represents a valuable building block with diverse applications in medicinal chemistry and materials science. Its unique structural features, combined with the beneficial effects of fluorine substitution, make it particularly relevant to current research trends. As understanding of its properties and applications continues to grow, this compound is likely to play an increasingly important role in various scientific disciplines.